Cas no 1042505-40-7 ((3-Ethyl-1,2,4-oxadiazol-5-yl)methylmethylamine Hydrochloride)

• Product Name: (3-Ethyl-1,2,4-oxadiazol-5-yl)methylmethylamine Hydrochloride
• CAS No: 1042505-40-7
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 1086375
• PubChem ID: 25220847
• Update Time: 2025-07-19

(3-Ethyl-1,2,4-oxadiazol-5-yl)methylmethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]methylaminehydrochloride
• 1,2,4-oxadiazole-5-methanamine, 3-ethyl-N-methyl-
• 1-(3-ethyl-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
• 1-(3-ethyl-1,2,4-oxadiazol-5-yl)-N-methylmethanamine hydrochloride
• CHEMBL4520549
• DB-379128
• EN300-145360
• [(3-ethyl-1,2,4-oxadiazol-5-yl)methyl](methyl)amine
• 3-Ethyl-N-methyl-1,2,4-oxadiazole-5-methanamine
• SCHEMBL9966023
• ALBB-010134
• 1042505-40-7
• AKOS005172440
• STK506235
• [(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]methylamine hydrochloride
• (3-Ethyl-1,2,4-oxadiazol-5-yl)methylmethylamine Hydrochloride

• MDL： MFCD09864305
• Inchi： 1S/C6H11N3O/c1-3-5-8-6(4-7-2)10-9-5/h7H,3-4H2,1-2H3
• InChI Key： WBHVOQXHRCGQTP-UHFFFAOYSA-N
• SMILES： O1C(CNC)=NC(CC)=N1

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51Ų

(3-Ethyl-1,2,4-oxadiazol-5-yl)methylmethylamine Hydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-Ethyl-1,2,4-oxadiazol-5-yl)methylmethylamine Hydrochloride

Introduction to (3-Ethyl-1,2,4-oxadiazol-5-yl)methylmethylamine Hydrochloride (CAS No. 1042505-40-7)

(3-Ethyl-1,2,4-oxadiazol-5-yl)methylmethylamine Hydrochloride, identified by its CAS number 1042505-40-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of oxadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of (3-Ethyl-1,2,4-oxadiazol-5-yl)methylmethylamine Hydrochloride consists of a central oxadiazole ring substituted with an ethyl group at the 3-position and a methylamine moiety at the 5-position. This specific arrangement of functional groups contributes to its unique chemical properties and biological interactions. The oxadiazole core is known for its ability to act as a scaffold in drug design, providing a balance between lipophilicity and polarizability that can enhance binding affinity to biological targets.

In recent years, there has been a surge in research focused on oxadiazole derivatives due to their reported activities as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The methylamine group in (3-Ethyl-1,2,4-oxadiazol-5-yl)methylmethylamine Hydrochloride suggests potential interactions with nucleophilic sites on biological targets, which could be exploited for therapeutic purposes. Furthermore, the ethyl substitution at the 3-position may influence the compound's electronic properties and reactivity, making it a versatile building block for further chemical modifications.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Current research indicates that oxadiazole derivatives can modulate various signaling pathways involved in diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have shown that certain oxadiazole-based compounds exhibit inhibitory effects on tyrosine kinases, which are key enzymes in cancer cell proliferation and survival. The presence of the methylamine group in (3-Ethyl-1,2,4-oxadiazol-5-yl)methylmethylamine Hydrochloride may enhance its ability to interact with these kinases or other relevant targets.

The hydrochloride salt form of this compound not only improves its solubility in aqueous solutions but also enhances its stability under various storage conditions. This makes it particularly useful for both laboratory research and potential industrial applications. In drug discovery pipelines, such properties are crucial for ensuring that intermediates remain viable throughout the synthesis process. Additionally, the stability of the hydrochloride salt facilitates easier handling and purification, which are essential steps in pharmaceutical manufacturing.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting costly experimental trials. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify how (3-Ethyl-1,2,4-oxadiazol-5-yl)methylmethylamine Hydrochloride might interact with specific proteins or enzymes. These predictions have guided the design of more potent derivatives with improved pharmacokinetic profiles.

The synthesis of (3-Ethyl-1,2,4-oxadiazol-5-yl)methylmethylamine Hydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as amination and salt formation. The choice of starting materials and reaction conditions significantly impacts the overall efficiency of the synthesis process.

In conclusion, (3-Ethyl-1,2,4-oxadiazol-5-yl)methylmethylamine Hydrochloride (CAS No. 1042505-40-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for oxadiazole derivatives, compounds like this one are likely to play an increasingly important role in medicinal chemistry.